Cas no 851132-12-2 (N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)
N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a specialized organic compound featuring a unique molecular structure combining an imidazole-thioether moiety with a chlorophenyl acetamide group. This configuration imparts potential utility in medicinal chemistry and agrochemical research, particularly as an intermediate or bioactive scaffold. The presence of the 3,5-dimethylphenyl and 3-chlorophenyl substituents may enhance lipophilicity and binding affinity in target interactions. Its sulfur-containing linkage offers reactivity for further derivatization, making it valuable for structure-activity relationship studies. The compound's structural complexity suggests possible applications in developing enzyme inhibitors or receptor modulators, though specific biological data would be required for conclusive assessment. Proper handling is advised due to the reactive functional groups present.
851132-12-2 structure
Product Name:N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
CAS No:851132-12-2
MF:C19H18ClN3OS
MW:371.883721828461
CID:5920429
PubChem ID:3610595
Update Time:2025-05-27
N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(3-chlorophenyl)-2-[[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio]-
- N-(3-chlorophenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide
- F0599-0195
- 851132-12-2
- N-(3-chlorophenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
- N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
- AKOS002045894
- N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
-
- Inchi: 1S/C19H18ClN3OS/c1-13-8-14(2)10-17(9-13)23-7-6-21-19(23)25-12-18(24)22-16-5-3-4-15(20)11-16/h3-11H,12H2,1-2H3,(H,22,24)
- InChI Key: KKAJLBUJCZPHLX-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC(C)=CC(C)=C2)C=CN=1
Computed Properties
- Exact Mass: 371.0859111g/mol
- Monoisotopic Mass: 371.0859111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- pka: 12.61±0.70(Predicted)
N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0599-0195-2μmol |
N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
851132-12-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0599-0195-5μmol |
N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
851132-12-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0599-0195-10μmol |
N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
851132-12-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0599-0195-20μmol |
N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
851132-12-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0599-0195-1mg |
N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
851132-12-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0599-0195-2mg |
N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
851132-12-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0599-0195-3mg |
N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
851132-12-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0599-0195-4mg |
N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
851132-12-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0599-0195-5mg |
N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
851132-12-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0599-0195-10mg |
N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
851132-12-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
851132-12-2 (N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk